7-[[Cyclopentyl(methyl)amino]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 7-[[cyclopentyl(methyl)amino]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C13H17N3OS/c1-15(11-4-2-3-5-11)9-10-8-12(17)16-6-7-18-13(16)14-10/h6-8,11H,2-5,9H2,1H3
• InChI Key: VZTHRSWXWXCNGF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=O)N2C=CSC2=N1)C3CCCC3
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

7-[[Cyclopentyl(methyl)amino]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one, also known as CP-690,550, is a small molecule drug that has been developed for the treatment of autoimmune diseases. It is a Janus kinase (JAK) inhibitor that selectively inhibits the activity of JAK3 and to a lesser extent, JAK1. JAKs are involved in the signaling pathways of cytokines, which play a crucial role in the immune response. By inhibiting JAKs, CP-690,550 can help to reduce the activity of the immune system, which is overactive in autoimmune diseases.

Mechanism of Action

7-[[Cyclopentyl(methyl)amino]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one selectively inhibits the activity of JAK3 and to a lesser extent, JAK1. JAKs are involved in the signaling pathways of cytokines, which play a crucial role in the immune response. By inhibiting JAKs, 7-[[Cyclopentyl(methyl)amino]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one can help to reduce the activity of the immune system, which is overactive in autoimmune diseases.
Biochemical and Physiological Effects:
7-[[Cyclopentyl(methyl)amino]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the pathogenesis of autoimmune diseases. It also reduces the activation and proliferation of T cells, which play a key role in the immune response.

Advantages and Limitations for Lab Experiments

7-[[Cyclopentyl(methyl)amino]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one has several advantages for lab experiments, including its selectivity for JAK3 and its ability to reduce the production of pro-inflammatory cytokines. However, it also has some limitations, including its potential for off-target effects and its relatively short half-life.

Future Directions

There are several future directions for the research and development of 7-[[Cyclopentyl(methyl)amino]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one. One area of interest is the potential for combination therapy with other drugs, such as biologics, to enhance its efficacy. Another area of interest is the development of more selective JAK inhibitors that can target specific JAK isoforms. Additionally, there is ongoing research into the potential use of JAK inhibitors in the treatment of other diseases, such as cancer and viral infections.

Synthesis Methods

7-[[Cyclopentyl(methyl)amino]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one is synthesized through a multi-step process that involves the condensation of 2-aminothiazole with cyclopentanone, followed by the reaction with methylamine and formaldehyde. The resulting intermediate is then converted to the final product through a series of reactions involving various reagents and solvents.

Scientific Research Applications

7-[[Cyclopentyl(methyl)amino]methyl]-[1,3]thiazolo[3,2-a]pyrimidin-5-one has been extensively studied in preclinical and clinical trials for the treatment of various autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has been shown to be effective in reducing the symptoms of these diseases, such as joint pain and swelling, skin lesions, and gastrointestinal inflammation.